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Compound of Interest

Compound Name:
3-(4-Amino-phenyl)-pyrrolidine-

2,5-dione

Cat. No.: B1210961 Get Quote

An In-depth Technical Guide to 3-(4-Amino-
phenyl)-pyrrolidine-2,5-dione
This technical guide provides a comprehensive overview of the chemical properties, structure,

and available data for 3-(4-Amino-phenyl)-pyrrolidine-2,5-dione, tailored for researchers,

scientists, and professionals in drug development.

Chemical Properties and Identification
3-(4-Amino-phenyl)-pyrrolidine-2,5-dione is a solid organic compound. Its key identifying and

physical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₀H₁₀N₂O₂ [1][2][3]

Molecular Weight 190.20 g/mol [2][3]

CAS Number 32856-49-8 [1]

Physical Form Solid

MDL Number MFCD00874533 [3]

PubChem Substance ID 329784376 [3]
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Chemical Structure
The structure of 3-(4-Amino-phenyl)-pyrrolidine-2,5-dione consists of a central pyrrolidine-

2,5-dione ring substituted with an aminophenyl group at the third position.

IUPAC Name: 3-(4-aminophenyl)pyrrolidine-2,5-dione

Synonyms: 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-, 3-(4-Amino-phenyl)-pyrrolidine-2,5-
dione[1]

SMILES String: Nc1ccc(cc1)C2CC(=O)NC2=O

InChI Key: AFLGSUFOCCZEEZ-UHFFFAOYSA-N

2D representation of 3-(4-Amino-phenyl)-pyrrolidine-2,5-dione.

Experimental Protocols
Detailed experimental protocols for the synthesis of 3-(4-Amino-phenyl)-pyrrolidine-2,5-
dione were not found in the provided search results. However, a general approach to the

synthesis of substituted pyrrolidines involves a [3+2]-cycloaddition of azomethine ylides with

electron-deficient alkenes.[4] Another general method for synthesizing N-aryl-substituted

azacycles involves the reaction of arylamines with cyclic ethers.[5]

For the characterization of the final product, standard analytical techniques would be

employed. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon and proton

framework of the molecule.[6][7]

Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the

amine (NH₂) and carbonyl (C=O) groups.[6][7]

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.[6][7]
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General Analytical Workflow
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A typical workflow for the analysis of a synthesized chemical compound.

Biological Activity and Potential Applications
The pyrrolidine-2,5-dione scaffold is of significant interest in medicinal chemistry and drug

discovery.[8] Derivatives of this structure have been investigated for a range of biological

activities.

Notably, some 4-amino-3-chloro-1H-pyrrole-2,5-dione derivatives have been designed and

synthesized as potential tyrosine kinase inhibitors, with some showing the ability to inhibit the

growth of cancer cell lines.[9] Additionally, other derivatives of pyrrolidine-2,5-dione have been

studied as potential multi-target anti-inflammatory agents.
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The broader class of pyrrolidine-containing compounds is prevalent in many FDA-approved

drugs, highlighting the importance of this heterocyclic moiety in the development of new

therapeutic agents.[4]

Potential Signaling Pathway Interaction
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Hypothesized inhibition of a tyrosine kinase signaling pathway.

Safety Information
According to available safety data, 3-(4-amino-phenyl)-pyrrolidine-2,5-dione is classified with

the GHS07 pictogram, indicating it may cause skin irritation or sensitization, or is harmful if
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swallowed. The hazard statements associated with this compound are H302 (Harmful if

swallowed) and H317 (May cause an allergic skin reaction). Appropriate personal protective

equipment should be used when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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